Cas no 816421-86-0 (2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-)

• Product name: 2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-
• CAS No: 816421-86-0
• MF: C₃₂H₂₁N₃
• MW: 447.52924
• CID: 703579
• PubChem ID: 58262066

2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-
• N-(4-pyren-1-ylphenyl)-N-pyridin-2-ylpyridin-2-amine
• 816421-86-0
• N-[4-(PYREN-1-YL)PHENYL]-N-(PYRIDIN-2-YL)PYRIDIN-2-AMINE
• DTXSID40729041
• SCHEMBL12606490

• Inchi： InChI=1S/C32H21N3/c1-3-20-33-29(8-1)35(30-9-2-4-21-34-30)26-16-12-22(13-17-26)27-18-14-25-11-10-23-6-5-7-24-15-19-28(27)32(25)31(23)24/h1-21H
• InChI Key： LMCBLCIGYWRTLA-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)N(C2=CC=C(C=C2)C3=C4C=CC5=CC=CC6=C5C4=C(C=C6)C=C3)C7=CC=CC=N7

Computed Properties

• Exact Mass: 447.173547683g/mol
• Monoisotopic Mass: 447.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29Ų
• XLogP3: 8.4